molecular formula C10H10N2O3S B8703621 1-methyl-3-(methylsulfonyl)cinnolin-4(1H)-one CAS No. 35565-40-3

1-methyl-3-(methylsulfonyl)cinnolin-4(1H)-one

Cat. No.: B8703621
CAS No.: 35565-40-3
M. Wt: 238.27 g/mol
InChI Key: YHBYTORISPFZQA-UHFFFAOYSA-N
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Description

1-methyl-3-(methylsulfonyl)cinnolin-4(1H)-one is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

35565-40-3

Molecular Formula

C10H10N2O3S

Molecular Weight

238.27 g/mol

IUPAC Name

1-methyl-3-methylsulfonylcinnolin-4-one

InChI

InChI=1S/C10H10N2O3S/c1-12-8-6-4-3-5-7(8)9(13)10(11-12)16(2,14)15/h3-6H,1-2H3

InChI Key

YHBYTORISPFZQA-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C(=O)C(=N1)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A quantity of 6.16 g (0.027 mole) of 85% m-chloroperbenzoic acid was added to a solution of 6.6 g (0.03 mole) of 1-methyl-3-(methylsulfinyl)-4(1H)-cinnolinone in 100 ml of chloroform. The temperature rose to 45° C. After 5 minutes the solution was brought to reflux for 5 minutes, cooled, mixed with 200 ml of 5% sodium bicarbonate and stirred for 10 minutes. Additional chloroform (300 ml) was added to dissolve the separated product. The organic layer was separated, dried over anhydrous potassium carbonate and concentrated to give 6.7 g (94.4%) of white product melting at 202°-204°. Recrystallization from chloroform-methanol gave pure product melting at 204°-206° C.
Quantity
6.16 g
Type
reactant
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three
Yield
94.4%

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